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Compound of Interest

Compound Name:
N-(9H-Fluoren-9yl

methoxy)carbonyl]-D-homoserine

CAS No.: 461692-98-8

Cat. No.: B1497616

Get Quote

Executive Summary & Strategic Utility
N-(9H-Fluoren-9ylmethoxy)carbonyl-D-homoserine (Fmoc-D-Homoserine) represents a critical

tool in modern peptidomimetic design. Unlike its proteinogenic counterpart (Serine),

Homoserine (Hse) possesses an extended side chain (

-hydroxyl vs.

-hydroxyl), introducing specific conformational flexibility and hydrophobicity profiles.

The D-enantiomer is specifically deployed to engineer proteolytic resistance into therapeutic

peptides. By disrupting the stereochemical recognition sites of endogenous proteases, Fmoc-

D-Hse allows for the development of peptide drugs with significantly extended plasma half-

lives.

However, this residue presents a unique synthetic hazard: Acid-Catalyzed Lactonization.

Without rigorous protocol adherence, the side-chain hydroxyl group can nucleophilically attack

the C-terminal carbonyl, ejecting the peptide chain and forming a five-membered lactone ring.
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This guide details the properties, handling, and specific methodologies required to successfully

incorporate Fmoc-D-Hse into peptide sequences.

Chemical Specifications & Physical Properties[1][2]
[3][4][5][6]
To ensure reproducibility, researchers should utilize side-chain protected derivatives for Solid

Phase Peptide Synthesis (SPPS). The free side-chain variant is chemically unstable during

standard coupling activation.

Core Compound Data
Property Specification

IUPAC Name

(2R)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-4-hydroxybutanoic

acid

Common Name Fmoc-D-Homoserine

Abbreviation Fmoc-D-Hse-OH

Molecular Formula

Molecular Weight 341.36 g/mol

Solubility
Soluble in DMF, DMSO, NMP; Sparingly soluble

in DCM

Commercial Derivatives (Reagents of Choice)
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Derivative CAS Number Mol.[1][2][3] Weight Protection Strategy

Fmoc-D-Hse(Trt)-OH 257886-01-4 583.7 g/mol

Recommended. Trityl

(Trt) protection

prevents lactonization

during coupling and is

removed by TFA.

Fmoc-D-Hse(tBu)-OH 161529-14-2 397.5 g/mol

Alternative. Ether

linkage is stable but

requires higher acid

concentration to

remove.

D-Homoserine (Free) 6027-21-0 119.12 g/mol

Precursor material;

not for direct SPPS

use.

The Lactonization Threat: Mechanism & Mitigation
The primary failure mode when working with Homoserine is the formation of Homoserine

Lactone.[4] This is an intramolecular cyclization that terminates the peptide chain or cleaves

the residue from the resin.

Mechanism of Failure
Under acidic conditions (or during activation if the side chain is unprotected), the

-hydroxyl group acts as a nucleophile. It attacks the activated carbonyl carbon of the
homoserine residue. This forms a thermodynamically stable five-membered lactone ring,
effectively cleaving the C-terminal bond.

Visualization: The Lactonization Pathway
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Figure 1: The acid-catalyzed mechanism where the side-chain hydroxyl attacks the backbone,

leading to chain scission. Trityl protection blocks this pathway.

Optimized Experimental Protocols
A. Storage & Handling

Temperature: Store at +2°C to +8°C. Desiccate before opening.

Stability: Fmoc-D-Hse derivatives are sensitive to moisture. Hydrolysis of the Fmoc group

can occur if stored in wet DMF for prolonged periods.

B. Solid Phase Peptide Synthesis (SPPS) Workflow
This protocol assumes the use of Fmoc-D-Hse(Trt)-OH to maximize yield and minimize side

reactions.

Step 1: Resin Selection

Use 2-Chlorotrityl Chloride (2-CTC) Resin for C-terminal Homoserine to prevent premature

cleavage.

For internal sequences, Rink Amide or Wang Resin is acceptable.[5]

Step 2: Coupling (The Critical Step)

Reagents: Use DIC (Diisopropylcarbodiimide) and Oxyma Pure.
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Why: This combination minimizes racemization compared to HATU/DIEA and maintains a

lower basicity, reducing the risk of premature Fmoc removal.

Stoichiometry: 3 eq Amino Acid : 3 eq DIC : 3 eq Oxyma.

Time: 45–60 minutes at Room Temperature.

Monitoring: Kaiser Test (ninhydrin) is effective.

Step 3: Fmoc Deprotection

Reagent: 20% Piperidine in DMF (v/v).

Additives: Add 0.1M HOBt to the deprotection cocktail.

Why: This suppresses aspartimide formation if Asp residues are present nearby, a

common side reaction exacerbated by D-amino acid conformations.

Step 4: Global Cleavage & Side-Chain Deprotection

Cocktail: TFA (95%) / TIPS (2.5%) /

(2.5%).

Duration: 2–3 hours.

Caution: Do not exceed 3 hours. Prolonged exposure to concentrated TFA after the Trt group

is removed can eventually trigger lactonization of the now-free Homoserine if the peptide

concentration is high.

Visualization: SPPS Decision Workflow
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Figure 2: Decision matrix for incorporating Fmoc-D-Hse, highlighting resin choice and coupling

reagents.
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Applications in Drug Development[5][6][11][12]
Proteolytic Stability (The D-Amino Effect)
Incorporating Fmoc-D-Hse renders the peptide backbone unrecognizable to common serum

proteases (e.g., chymotrypsin, trypsin). The D-configuration alters the Ramachandran angles (

), preventing the enzyme's active site from engaging the scissile bond.

Stapled Peptides & Macrocyclization
The side-chain hydroxyl of Homoserine is an excellent handle for "stapling."

Method: Reaction of the D-Hse hydroxyl with a bis-electrophile (e.g., dibromoxylene) allows

for the creation of an ether-linked staple.

Advantage: Unlike Cysteine stapling, the Ether bond formed via Homoserine is redox-stable

and not susceptible to disulfide exchange in plasma.

Peptidomimetics
D-Homoserine is often used to replace D-Serine or D-Threonine when a slightly more

hydrophobic, flexible interface is required to optimize receptor binding affinity (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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